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Compound of Interest

Compound Name: Hexyl laurate

Cat. No.: B1194852 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexyl laurate, the ester of hexyl alcohol and lauric acid, is a biodegradable and non-toxic

compound with a high boiling point and low volatility.[1][2] These properties, characteristic of

many long-chain fatty acid esters, position it as a potential "green solvent" alternative to

conventional volatile organic compounds (VOCs). While its application as a solvent in cosmetic

and personal care formulations is well-established, its use as a primary reaction medium in

broader chemical synthesis is an emerging area with limited, though promising, documentation.

[3][4] Fatty acid esters, in general, are recognized for their excellent solvating power for non-

polar compounds, making them suitable for specific reaction types. This document provides an

overview of the properties of hexyl laurate relevant to its use as a solvent and details protocols

for its application in both established and exploratory chemical reactions.

Physicochemical Properties of Hexyl Laurate
A comprehensive understanding of the physical and chemical properties of hexyl laurate is

crucial for its effective application as a solvent. The following table summarizes key data.
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Property Value Reference(s)

Chemical Formula C₁₈H₃₆O₂ [5]

Molecular Weight 284.48 g/mol [5]

CAS Number 34316-64-8 [5]

Appearance
Clear, colorless to slightly

yellow liquid
[5]

Boiling Point 332-334 °C [5]

Melting Point -3.4 °C [5]

Density 0.86 g/cm³ [5]

Solubility
Insoluble in water; soluble in

oils and organic solvents
[5]

Viscosity Low [5]

Application Note 1: Biocatalysis in Hexyl Laurate -
Enzymatic Esterification
Hexyl laurate and other fatty acid esters are excellent solvents for biocatalytic reactions,

particularly those involving lipases. Lipases often exhibit enhanced stability and activity in non-

aqueous, hydrophobic media. The enzymatic synthesis of esters is a prime example where the

product itself can act as the reaction medium, or a similar fatty acid ester can be used as a

solvent.

Logical Workflow for Lipase-Catalyzed Esterification
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Preparation

Reaction

Work-up & Analysis

Reactant Preparation:
- Lauric Acid

- Hexanol
- Immobilized Lipase

- Hexyl Laurate (Solvent)

Combine reactants in Hexyl Laurate.
Heat to specified temperature (e.g., 40-60°C).

Stir for the required duration.

Add reactants to solvent

Filter to recover immobilized lipase.

Reaction completion

Analyze product mixture by GC or HPLC
to determine conversion.

Analyze filtrate
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Reaction Setup

Catalysis

Product Isolation

Combine aryl halide, boronic acid,
 and base in Hexyl Laurate.

Degas the mixture.

Add Palladium catalyst.
Heat to desired temperature (e.g., 80-120°C).

Monitor reaction by TLC or GC.

Initiate catalysis

Cool reaction mixture.
Perform aqueous work-up to remove base.

Separate organic layer.

Reaction completion

Purify product by column chromatography.

Crude product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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